Cas no 2248397-24-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate
• CAS No: 2248397-24-0
• MF: C₁₇H₁₄N₂O₅
• MW: 326.303464412689
• CID: 6494317
• PubChem ID: 165720198
• Update Time: 2025-05-20

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248397-24-0
• EN300-6517254
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate

• Inchi： 1S/C17H14N2O5/c20-15-11-7-3-4-8-12(11)16(21)19(15)24-17(22)13-9-23-18-14(13)10-5-1-2-6-10/h3-4,7-10H,1-2,5-6H2
• InChI Key： SKZBBXLYJQXUAT-UHFFFAOYSA-N
• SMILES： O1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C(C2CCCC2)=N1

Computed Properties

• Exact Mass: 326.09027155g/mol
• Monoisotopic Mass: 326.09027155g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 521
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 89.7Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate (CAS No. 2248397-24-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate, identified by its CAS number 2248397-24-0, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by the presence of multiple fused rings and functional groups, which contribute to its unique chemical properties and potential biological activities. The precise arrangement of oxygen atoms, nitrogen atoms, and the cyclopentyl substituent in its molecular framework suggests a high degree of molecular rigidity and stability, making it an intriguing candidate for further investigation in drug discovery and development.

The 1,3-dioxo moiety within the compound's name indicates the presence of two adjacent carbonyl groups (C=O) in a dioxolane-like structure. This motif is often associated with compounds exhibiting bioactivity due to its ability to engage in hydrogen bonding interactions with biological targets. The 2,3-dihydro prefix suggests the presence of a six-membered saturated ring system adjacent to the dioxolane core, which can influence the compound's conformational flexibility and electronic properties. The 1H-isoindol portion of the name highlights the presence of an isoindole scaffold, a structural motif known for its prevalence in biologically active natural products and synthetic drugs.

The 3-cyclopentyl substituent attached to the 1,2-oxazole ring adds another layer of complexity to the molecule. The cyclopentyl group is a bulky aliphatic moiety that can modulate both the physical properties (such as solubility and lipophilicity) and the electronic distribution within the molecule. The 4-carboxylate group at the end of the molecule introduces a negatively charged carboxylate functionality, which can enhance solubility in aqueous environments and participate in ionic interactions with biological targets. Together, these structural features make 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate (CAS No. 2248397-24-0) a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in developing novel heterocyclic compounds for therapeutic applications. The isoindole scaffold, in particular, has been extensively studied due to its structural versatility and biological relevance. Isoindole derivatives have shown potential in various pharmacological contexts, including anti-inflammatory, anticancer, and antimicrobial activities. The incorporation of additional functional groups into this scaffold can further tailor its biological properties, making it an attractive platform for drug design.

The 1,2-oxazole ring is another heterocyclic motif that has been widely explored for its bioactivity. Oxazoles are known for their ability to interact with biological targets through hydrogen bonding and hydrophobic interactions. The presence of both carbonyl groups and a carboxylate group in this molecule suggests multiple potential interaction points with biological receptors or enzymes. This structural complexity could be leveraged to develop molecules with high specificity and efficacy.

One of the key aspects of studying compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopentyl-1,2-oxazole-4-carboxylate (CAS No. 2248397-24-0) is understanding how their structural features influence their biological activity. Computational modeling and experimental studies have shown that subtle changes in molecular structure can significantly impact a compound's pharmacokinetic properties and target binding affinity. For instance, the position and orientation of the cyclopentyl group can affect how well a molecule fits into a binding pocket on a biological target.

Recent advancements in synthetic chemistry have enabled the efficient preparation of complex heterocyclic molecules like this one. Techniques such as transition-metal-catalyzed cross-coupling reactions have made it possible to construct intricate molecular frameworks with high precision. These methods have been instrumental in developing libraries of novel compounds for high-throughput screening (HTS) campaigns aimed at identifying bioactive molecules.

The potential applications of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yli 3-cyclopentyl -1 , 2 - oxazole -4 -carboxy l ate (CAS No .2248397 -24 -0 ) are numerous . Given its structural complexity , it may exhibit multiple modes of action , making it suitable for treating multifaceted diseases . For example , it could be investigated for its potential as an inhibitor of enzymes involved in inflammatory pathways or as a modulator of signaling pathways relevant to cancer progression . Additionally , its ability to form multiple hydrogen bonds suggests that it might interact with nucleic acids or proteins , opening up possibilities for applications in gene therapy or protein-targeted drug delivery systems.

In conclusion, 1 , 3 -dioxo -2 , 3 -dihydro -1 H - iso ind ol - 2 - yl i 3 - cyclop ent yl - 1 , 2 - ox az ole -4 - car box y l ate( CAS No .2248397 -24 -0 ) represents an exciting avenue for pharmaceutical research . Its unique structural features , combined with recent advances in synthetic chemistry and computational biology , make it a promising candidate for further investigation . As more data becomes available on its chemical properties and biological activity , it will be interesting to see how this compound evolves within the broader landscape of drug discovery .